Cas no 43059-21-8 (2-hydroxy-4-methylbenzene-1-sulfonamide)

• Product Name: 2-hydroxy-4-methylbenzene-1-sulfonamide
• CAS No: 43059-21-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD16997508
• CID: 1022937
• PubChem ID: 20071713
• Update Time: 2025-07-22

2-hydroxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-hydroxy-4-methyl- (9CI)
• 2-hydroxy-4-methylbenzenesulfonamide
• 2-hydroxy-4-methylbenzene-1-sulfonamide
• DTXSID70602131
• BENZENESULFONAMIDE, 2-HYDROXY-4-METHYL-
• MB23408
• DB-274174
• 43059-21-8
• GS0981
• SCHEMBL9796162
• EN300-1988259

• MDL： MFCD16997508
• Inchi： 1S/C7H9NO3S/c1-5-2-3-7(6(9)4-5)12(8,10)11/h2-4,9H,1H3,(H2,8,10,11)
• InChI Key： WXBVWQGQKAOBCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1O)(N)(=O)=O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-hydroxy-4-methylbenzene-1-sulfonamide

Comprehensive Guide to 2-Hydroxy-4-methylbenzene-1-sulfonamide (CAS No. 43059-21-8): Properties, Applications, and Industry Insights

2-Hydroxy-4-methylbenzene-1-sulfonamide (CAS 43059-21-8), a specialized aromatic sulfonamide derivative, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a hydroxyl group and methyl substitution on the benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₉NO₃S, and precise sulfonamide functional group make it valuable for designing bioactive molecules, particularly in antimicrobial and anti-inflammatory applications.

Recent studies highlight the growing demand for sulfonamide-based compounds in drug discovery, driven by their efficacy against resistant pathogens. Researchers are exploring 2-hydroxy-4-methylbenzene-1-sulfonamide as a potential scaffold for enzyme inhibitors, leveraging its ability to interact with biological targets like carbonic anhydrases. The compound’s moderate solubility in polar solvents and stability under physiological conditions further enhance its applicability in medicinal chemistry.

From an industrial perspective, CAS 43059-21-8 is utilized in the synthesis of high-performance dyes and UV stabilizers. Its electron-withdrawing sulfonamide group improves lightfastness in polymeric materials, addressing sustainability concerns in textile and coatings industries. Manufacturers increasingly prioritize this compound for eco-friendly formulations, aligning with global trends toward green chemistry.

Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control of 2-hydroxy-4-methylbenzene-1-sulfonamide. Purity thresholds (>98%) are essential for pharmaceutical-grade batches, where impurities could compromise downstream reactions. Regulatory compliance, including REACH and FDA guidelines, ensures safe handling and environmental responsibility during production.

Emerging applications include its role in agrochemical research, where derivatives exhibit herbicidal activity. The compound’s low toxicity profile and biodegradability make it a candidate for next-generation crop protection agents. Additionally, computational studies (QSAR modeling) predict optimized derivatives for targeted bioactivity, reducing R&D timelines.

For researchers sourcing 43059-21-8, key considerations include supplier reliability and technical documentation. Reputable providers offer COA (Certificate of Analysis) and MSDS, ensuring transparency. Storage recommendations typically advise cool, dry conditions (<20°C) to prevent degradation, extending shelf life for long-term projects.

The future of 2-hydroxy-4-methylbenzene-1-sulfonamide lies in interdisciplinary innovation. Collaborations between synthetic chemists and biologists may unlock its potential in precision medicine, while material scientists explore its utility in advanced polymers. As sustainability mandates intensify, this compound’s low environmental impact positions it as a strategic asset for circular economy initiatives.